Cas no 2901109-40-6 (1-Bromo-3-fluoro-2-methyl-4-propoxybenZene)

• Product Name: 1-Bromo-3-fluoro-2-methyl-4-propoxybenZene
• CAS No: 2901109-40-6
• MF: C₁₀H₁₂BrFO
• MW: 247.104085922241
• CID: 6796365
• PubChem ID: 146811600
• Update Time: 2025-05-24

1-Bromo-3-fluoro-2-methyl-4-propoxybenZene Chemical and Physical Properties

Names and Identifiers

• MFCD34766902
• 2901109-40-6
• 1-Bromo-3-fluoro-2-methyl-4-propoxybenZene

• Inchi： 1S/C10H12BrFO/c1-3-6-13-9-5-4-8(11)7(2)10(9)12/h4-5H,3,6H2,1-2H3
• InChI Key： SAEAJJROWQUKIH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1C)F)OCCC

Computed Properties

• Exact Mass: 246.00556g/mol
• Monoisotopic Mass: 246.00556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-Bromo-3-fluoro-2-methyl-4-propoxybenZene

Comprehensive Overview of 1-Bromo-3-fluoro-2-methyl-4-propoxybenzene (CAS No. 2901109-40-6)

1-Bromo-3-fluoro-2-methyl-4-propoxybenzene (CAS No. 2901109-40-6) is a halogenated aromatic compound with significant applications in pharmaceuticals, agrochemicals, and material science. Its unique molecular structure, featuring bromine, fluorine, and propoxy functional groups, makes it a versatile intermediate in organic synthesis. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery and advanced material development.

The compound's IUPAC name reflects its precise chemical configuration, which includes a bromine substituent at position 1, a fluorine at position 3, a methyl group at position 2, and a propoxy chain at position 4 of the benzene ring. This arrangement contributes to its reactivity and selectivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern synthetic chemistry.

In recent years, the demand for halogenated benzene derivatives like 1-Bromo-3-fluoro-2-methyl-4-propoxybenzene has surged, driven by their role in designing bioactive molecules and electronic materials. For instance, fluorine-containing compounds are often explored for their metabolic stability and lipophilicity in drug candidates, while brominated aromatics serve as key precursors in OLED (organic light-emitting diode) technologies. This aligns with the growing interest in sustainable chemistry and green synthesis, as researchers seek eco-friendly routes to such intermediates.

A frequently asked question in search engines is: "What are the synthetic applications of 1-Bromo-3-fluoro-2-methyl-4-propoxybenzene?" This compound is widely used in palladium-catalyzed reactions to construct complex heterocycles, which are foundational in developing pharmaceutical APIs (active pharmaceutical ingredients) and agrochemicals. Its electron-withdrawing properties, imparted by the fluorine and bromine atoms, enhance its utility in nucleophilic aromatic substitution (SNAr) reactions.

Another trending topic is the compound's role in high-performance polymers. The propoxy group introduces flexibility into polymer backbones, while the halogen atoms enable further functionalization. This has sparked interest in forums discussing advanced material design, particularly for applications in flexible electronics and coatings. Users often search for "1-Bromo-3-fluoro-2-methyl-4-propoxybenzene solubility" or "stability under thermal conditions," highlighting its practical handling considerations.

From a regulatory perspective, CAS No. 2901109-40-6 is not classified under restricted categories, making it accessible for research and industrial use. However, proper safety protocols are essential due to its halogenated nature. Analytical techniques like HPLC, GC-MS, and NMR are routinely employed to verify its purity, a critical factor in synthetic workflows. This addresses common queries such as "How to characterize 1-Bromo-3-fluoro-2-methyl-4-propoxybenzene?" and "What solvents are compatible?"

In summary, 1-Bromo-3-fluoro-2-methyl-4-propoxybenzene (CAS No. 2901109-40-6) is a multifaceted compound bridging gaps between academia and industry. Its relevance in drug discovery, material science, and catalysis ensures its prominence in contemporary chemical research. As innovations in green chemistry and precision synthesis evolve, this compound is poised to remain a cornerstone in synthetic strategies.